Cas no 777807-92-8 (N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine)

• Product Name: N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine
• CAS No: 777807-92-8
• MF: C₁₀H₁₇N₅
• MW: 207.275480985641
• MDL: MFCD10697321
• CID: 4716948
• PubChem ID: 54244357
• Update Time: 2025-06-23

N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine
• AB59366
• NE59456
• N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine

• MDL： MFCD10697321
• Inchi： 1S/C10H17N5/c1-14(2)10-12-4-3-9(13-10)15-7-5-11-6-8-15/h3-4,11H,5-8H2,1-2H3
• InChI Key： QSERFXPZIOTLLW-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C(N(C)C)N=2)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 44.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 383.3±45.0 °C at 760 mmHg
• Flash Point: 185.6±28.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine

Introduction to N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine (CAS No. 777807-92-8)

N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 777807-92-8, has garnered considerable attention due to its potential applications in drug development and medicinal research. The molecular structure of this compound incorporates a pyrimidine core, which is a common motif in many biologically active molecules, and is further modified with a piperazine moiety, enhancing its pharmacological relevance.

The pyrimidine ring in N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine is a key feature that contributes to its chemical reactivity and biological activity. Pyrimidine derivatives are well-known for their role in various biological processes, including DNA and RNA synthesis. The presence of the piperazine group at the 4-position of the pyrimidine ring introduces basic nitrogen atoms, which can participate in hydrogen bonding and other interactions with biological targets. These interactions are crucial for the compound's ability to modulate biological pathways and exhibit pharmacological effects.

In recent years, there has been growing interest in developing new therapeutic agents based on pyrimidine-piperazine hybrids due to their diverse biological activities. N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine has been explored as a potential lead compound in several pharmacological studies. Its structural features make it a versatile scaffold for designing molecules that can interact with various biological targets, including enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders.

One of the most compelling aspects of N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's reactivity allows for further functionalization, enabling chemists to create derivatives with tailored properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogs is often required to optimize potency and selectivity.

Recent studies have highlighted the importance of N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine in the development of novel antiviral agents. The pyrimidine-piperazine core has been shown to exhibit inhibitory effects on certain viral enzymes, making it a promising candidate for further investigation. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential use as a treatment for central nervous system disorders. These findings underscore the compound's broad therapeutic applicability and highlight its significance in ongoing research efforts.

The synthesis of N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the scalability of production but also allow for the introduction of additional functional groups, further expanding the compound's utility.

In conclusion, N,N-Dimethyl-4-(piperazin-1-yl)pyrimidin-2-am ine (CAS No. 777807-92-8) represents a valuable asset in pharmaceutical research due to its unique structural features and diverse biological activities. Its potential applications in drug development span multiple therapeutic areas, including antiviral and central nervous system treatments. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutic agents.